2-(1-(2-Nitrophenyl)ethylamino)acetonitrile

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 2-[1-(2-nitrophenyl)ethylamino]acetonitrile
• InChI: InChI=1S/C10H11N3O2/c1-8(12-7-6-11)9-4-2-3-5-10(9)13(14)15/h2-5,8,12H,7H2,1H3
• InChI Key: BOIWMIUAMSRBNX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1[N+](=O)[O-])NCC#N

Description

2-(1-(2-Nitrophenyl)ethylamino)acetonitrile is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Nitrobenzylamine (513 mg, 3.37 mmol) was added to an acetonitrile (40 mL) containing K2CO3 (932 mg, 6.74 mmol) and 2-bromopropanitrile (677 mg, 5.06 mmol) under a nitrogen atmosphere. The reaction mixture was heated to 65° C. for 14 hours. The product (18) was used without purification or concentration in the next step.